Cas no 2229584-79-4 (2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229584-79-4
• MF: C₇H₉FO₂S₂
• MW: 208.273563146591
• CID: 6051151
• PubChem ID: 165692689
• Update Time: 2025-06-09

2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride
• EN300-2002872
• 2229584-79-4

• Inchi： 1S/C7H9FO2S2/c1-6-4-11-5-7(6)2-3-12(8,9)10/h4-5H,2-3H2,1H3
• InChI Key： IHXZTQXLKAPHPT-UHFFFAOYSA-N
• SMILES： S(CCC1=CSC=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 208.00280003g/mol
• Monoisotopic Mass: 208.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229584-79-4)

2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229584-79-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry, chemical biology, and materials science. This compound, characterized by its unique thiophene and sulfonyl fluoride functional groups, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes a 4-methylthiophen-3-yl moiety, contributes to its reactivity and potential applications in drug discovery and bioconjugation.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their utility in covalent inhibitor design and proteomics research. Researchers are particularly interested in 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride because of its ability to form stable covalent bonds with target proteins, a property that is highly valued in the development of enzyme inhibitors and activity-based probes. This compound's fluorosulfate group is a key feature that enables selective and irreversible modifications of biological macromolecules.

The synthesis and application of 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride align with current trends in click chemistry and bioorthogonal chemistry, where the focus is on developing reactions that are highly selective and efficient under physiological conditions. This compound's compatibility with aqueous environments makes it a promising candidate for in vivo labeling and diagnostic imaging. Additionally, its thiophene ring provides opportunities for further functionalization, enhancing its utility in material science applications such as conductive polymers and organic electronics.

From a commercial perspective, 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride is increasingly sought after by pharmaceutical companies and research institutions. Its role in the development of targeted therapies and precision medicine is particularly noteworthy. The compound's ability to selectively modify proteins has implications for treating diseases such as cancer and neurodegenerative disorders, where protein misfolding and dysregulation are key pathological features. This has led to a growing body of literature exploring its potential in drug discovery pipelines.

In the context of green chemistry, researchers are also investigating the environmental impact and sustainability of synthesizing 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride. Efforts are underway to optimize its production processes to minimize waste and energy consumption, aligning with global initiatives for sustainable chemical manufacturing. The compound's stability and shelf life further enhance its appeal for industrial applications, ensuring consistent performance in various experimental and commercial settings.

Looking ahead, the versatility of 2-(4-methylthiophen-3-yl)ethane-1-sulfonyl fluoride positions it as a valuable tool in both academic and industrial research. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its potential to accelerate the discovery of novel therapeutics and functional materials. As the scientific community continues to explore its properties and applications, this compound is poised to play a pivotal role in advancing chemical biology and materials innovation.